Cas no 86764-11-6 (Isoastragaloside II)

Isoastragaloside II Properties

Names and Identifiers

• IsoastragalosideⅡ
• Isoastragaloside II
• Astrasieversianin VII
• Astrasieversianin-VII
• isoastragalosides II
• Isoastragaloside-II
• AK548034
• [3,5-Dihydroxy-2-[[(1S,3R,8R,11R,12S,15S,16R)-14-hydroxy-15-[(2R)-5-(2-hydroxypropan-2-yl)-2-methylo
• (3β,6α,16β,20R,24S)-3-[(3-O-Acetyl-β-D-xylopyranosyl)oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl β-D-glucopyranoside (ACI)
• +Expand

• MDL： MFCD17214430
• InChIKey： SMZYCXAYGPGYRS-NGTUZWGPSA-N
• Inchi： 1S/C43H70O15/c1-20(45)54-32-22(47)18-53-35(31(32)51)57-26-10-12-43-19-42(43)14-13-39(6)33(41(8)11-9-27(58-41)38(4,5)52)21(46)16-40(39,7)25(42)15-23(34(43)37(26,2)3)55-36-30(50)29(49)28(48)24(17-44)56-36/h21-36,44,46-52H,9-19H2,1-8H3/t21-,22+,23-,24+,25-,26-,27-,28+,29-,30+,31+,32-,33-,34-,35-,36+,39+,40-,41+,42-,43+/m0/s1
• SMILES： C[C@@]12C[C@H](O)[C@H]([C@]3(CC[C@@H](C(O)(C)C)O3)C)[C@@]1(C)CC[C@@]13C[C@]41CC[C@H](O[C@@H]1OC[C@@H](O)[C@H](OC(=O)C)[C@H]1O)C(C)(C)[C@@H]4[C@H](C[C@@H]23)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 826.471472g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 9
• Monoisotopic Mass: 826.471472g/mol
• Monoisotopic Mass: 826.471472g/mol
• Topological Polar Surface Area: 234Ų
• Heavy Atom Count: 58
• Complexity: 1580
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 827.0

Experimental Properties

• LogP: 1.29490
• PSA: 234.29000
• Boiling Point: 905.4±65.0℃ at 760 mmHg
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Other Chemical Reagents
• Triterpenoids